Cas no 130689-82-6 (2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl-)

2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl- structure
130689-82-6 structure
Product Name:2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl-
CAS No:130689-82-6
MF:C8H13NO3
MW:171.193722486496
CID:102516
PubChem ID:115731
Update Time:2025-04-18

2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl-
    • 2,4-Oxazolidinedione,5-(1,1-dimethylethyl)-5-methyl-(9CI)
    • 130689-82-6
    • 5-tert-butyl-5-methyl-1,3-oxazolidine-2,4-dione
    • 5-(tert-Butyl)-5-methyloxazolidine-2,4-dione
    • SCHEMBL15617800
    • Inchi: 1S/C8H13NO3/c1-7(2,3)8(4)5(10)9-6(11)12-8/h1-4H3,(H,9,10,11)
    • InChI Key: ZFYNQNSJVFKHKX-UHFFFAOYSA-N
    • SMILES: O1C(NC(C1(C)C(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
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